![molecular formula C19H19N3O3S B2836140 3-(1-(2-(thiophen-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione CAS No. 1903764-43-1](/img/structure/B2836140.png)
3-(1-(2-(thiophen-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione
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Description
3-(1-(2-(thiophen-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C19H19N3O3S and its molecular weight is 369.44. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Research has demonstrated the synthesis of compounds structurally related to 3-(1-(2-(thiophen-3-yl)acetyl)piperidin-4-yl)quinazoline-2,4(1H,3H)-dione, with a focus on their potential antimicrobial properties. For example, a study by Prakash et al. (2011) involved the synthesis of a series of compounds through Knoevenagel condensation, which were then tested for their in vitro antibacterial and antifungal activities. These compounds exhibited significant antimicrobial properties, highlighting their potential in developing new antimicrobial agents Prakash et al., 2011.
Herbicidal Evaluation
Another area of application is in the development of herbicides. Wang et al. (2014) synthesized novel triketone-containing quinazoline-2,4-dione derivatives and evaluated their herbicidal activity. This research indicated that certain synthesized compounds showed promising herbicidal activity against a range of weeds, suggesting the potential of such chemical structures in agricultural applications Wang et al., 2014.
Anticancer Activity
Compounds with structural similarities to this compound have also been explored for their anticancer properties. A study by Kumar and Sharma (2022) focused on the synthesis of N-substituted indole derivatives, including thiazolidine-2,4-dione structures, and their evaluation for anticancer activity. This research highlights the potential therapeutic applications of such compounds in oncology Kumar & Sharma, 2022.
Binding Studies with Human Serum Albumin
Murugesan et al. (2017) conducted a study on novel dispiro piperazinyl-quinolinyl-thioxothiazolidin-2,4-dione derivatives, examining their binding ability with human serum albumin (HSA) through spectrofluorometric and molecular docking studies. This research contributes to understanding the interaction of such compounds with biological macromolecules, which is crucial for drug design and development Murugesan et al., 2017.
Properties
IUPAC Name |
3-[1-(2-thiophen-3-ylacetyl)piperidin-4-yl]-1H-quinazoline-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O3S/c23-17(11-13-7-10-26-12-13)21-8-5-14(6-9-21)22-18(24)15-3-1-2-4-16(15)20-19(22)25/h1-4,7,10,12,14H,5-6,8-9,11H2,(H,20,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PXSOYSFFKCWIQG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1N2C(=O)C3=CC=CC=C3NC2=O)C(=O)CC4=CSC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
369.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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